![molecular formula C24H30FN3O4S B2844208 N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide CAS No. 898445-53-9](/img/structure/B2844208.png)
N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, also known as FPEOE, is a compound that has garnered attention in the scientific community due to its potential applications in medical research. FPEOE is a synthetic compound that belongs to the class of oxalamides, which are small molecules that have been shown to have a range of biological activities. In
Scientific Research Applications
Neuroscience and Pharmacology
- Role of Orexin-1 Receptor Mechanisms : Research on compounds related to N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide explores the modulation of feeding, arousal, stress, and drug abuse through orexin receptors. The study found that certain orexin receptor antagonists could reduce binge eating in rats without affecting standard food intake, highlighting a potential pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).
Chemical Synthesis and Application
- Fluorometric Determination : Research on related chemical structures has led to developments in fluorometric determination techniques for a-oxomethylene compounds, demonstrating the utility of certain compounds in analytical chemistry (Nakamura & Tamura, 1979).
- Synthesis of Piperidone Oxime Ethers : Studies have explored the synthesis of polyfunctionalized piperidone oxime ethers and their cytotoxicity on HeLa cells, suggesting potential applications in anticancer drug synthesis (Parthiban et al., 2011).
- Novel Anticancer Agents : The synthesis of novel α-aminophosphonate derivatives with a 2-oxoquinoline structure has been investigated for their anticancer activities, showing promise as new therapeutic agents (Fang et al., 2016).
Novel Synthetic Routes and Mechanisms
- Synthesis of Fluoropiperidines : A synthetic route for new 1-alkyl-3-aminomethyl-3-fluoropiperidines has been described, highlighting the relevance of such compounds as building blocks in medicinal chemistry (Van Hende et al., 2009).
properties
IUPAC Name |
N'-[2-(4-fluorophenyl)ethyl]-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30FN3O4S/c1-18-5-11-22(12-6-18)33(31,32)28-17-3-2-4-21(28)14-16-27-24(30)23(29)26-15-13-19-7-9-20(25)10-8-19/h5-12,21H,2-4,13-17H2,1H3,(H,26,29)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVQUUGNVKWPDMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.